1-Methoxy-4-[(2-methylprop-2-en-1-yl)oxy]benzene

• CAS No.: 5820-29-1
• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 1-methoxy-4-(2-methylprop-2-enoxy)benzene
• InChI: InChI=1S/C11H14O2/c1-9(2)8-13-11-6-4-10(12-3)5-7-11/h4-7H,1,8H2,2-3H3
• InChI Key: KGSKQHHVHRPVJG-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)COC1=CC=C(C=C1)OC

Description

1-Methoxy-4-[(2-methylprop-2-en-1-yl)oxy]benzene is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A test tube was charged with CuI (20 mg, 0.10 mmol, 0.10 equiv), 1,10-phenanthroline (36 mg, 0.20 mmol, 0.20 equiv), Cs2CO3 (652 mg, 2.0 mmol, 2.0 equiv), 4-iodoanisole (234 mg, 1.0 mmol, 1.0 equiv), 2-methyl-2-propen-1-ol (168 μL, 2.0 mmol, 2.0 equiv) and toluene (0.5 mL). The test tube was sealed and the reaction mixture was stirred at 110° C. for 28 h. The resulting suspension was cooled to room temperature and filtered through a 0.5×1 cm pad of silica gel, eluting with diethyl ether. The filtrate was concentrated in vacuo. Purification of the residue by flash chromatography on silica gel (2×20 cm; pentane:diethyl ether 30:1) provided 139 mg (78% yield) of the title compound as a colorless solid.